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Compound of Interest

Compound Name: 1,2-Bis(dichlorophosphino)ethane

Cat. No.: B1347013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Bis(dichlorophosphino)ethane, with the chemical formula (CH₂PCl₂)₂, is a colorless

liquid that serves as a pivotal precursor in the synthesis of a wide array of chelating

diphosphine ligands. These ligands are of significant interest in coordination chemistry and

homogeneous catalysis, finding applications in various cross-coupling reactions and other

transformative chemical processes. This guide provides a comprehensive overview of the

properties, synthesis, reactivity, and handling of this important organophosphorus compound.

Core Properties
A summary of the fundamental physical and chemical properties of 1,2-
bis(dichlorophosphino)ethane is presented below.
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Property Value Reference

Chemical Formula C₂H₄Cl₄P₂ [1]

Molecular Weight 231.81 g/mol

CAS Number 28240-69-9 [1]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 70 °C at 1 mmHg

Density 1.536 g/mL at 25 °C

Refractive Index (n₂₀/D) 1.588

Synthesis and Reactivity
Synthesis of 1,2-Bis(dichlorophosphino)ethane
A convenient method for the synthesis of 1,2-bis(dichlorophosphino)ethane involves the

reaction of ethylene with white phosphorus and phosphorus trichloride.[1] While a detailed

experimental protocol from a peer-reviewed source is not readily available in the public domain,

the overall transformation is as follows:

Ethylene (C₂H₄)

White Phosphorus (P₄)

Phosphorus Trichloride (PCl₃)

1,2-Bis(dichlorophosphino)ethane+

Click to download full resolution via product page

Caption: Synthesis of 1,2-bis(dichlorophosphino)ethane.
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Reactivity and Role as a Ligand Precursor
1,2-Bis(dichlorophosphino)ethane is a key building block for the synthesis of bidentate

phosphine ligands, which are widely used in catalysis. The phosphorus-chlorine bonds are

susceptible to nucleophilic substitution, allowing for the introduction of a variety of organic

groups. A prominent example is its reaction with Grignard reagents to form tetraalkyl- or

tetraaryldiphosphines.

A general experimental protocol for the synthesis of such derivatives involves the dropwise

addition of a solution of 1,2-bis(dichlorophosphino)ethane in an ethereal solvent to an

excess of the appropriate Grignard reagent, also in an ethereal solvent. The reaction mixture is

typically stirred for several hours at room temperature, followed by hydrolysis with an aqueous

ammonium chloride solution. The resulting diphosphine is then extracted, dried, and purified.

One of the most common and important ligands synthesized from 1,2-
bis(dichlorophosphino)ethane is 1,2-bis(dimethylphosphino)ethane (dmpe).

1,2-Bis(dichlorophosphino)ethane

Nucleophilic
Substitution

Grignard Reagent (RMgX)
or other nucleophile

Diphosphine Ligand
(e.g., dmpe, dppe)

Click to download full resolution via product page

Caption: General pathway for diphosphine ligand synthesis.

Spectroscopic and Structural Data
Detailed spectroscopic and structural data for 1,2-bis(dichlorophosphino)ethane are not

extensively reported in readily accessible literature. Commercial suppliers indicate that the

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectra conform to the expected

structure, but specific data is scarce.

Note on Spectroscopic Data: For a research setting, it is crucial to obtain and interpret the

spectroscopic data for the synthesized or purchased compound to confirm its identity and
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purity. The expected ³¹P NMR spectrum would show a single resonance, and the ¹H NMR

would exhibit a complex multiplet for the ethylene bridge protons due to coupling with the

phosphorus atoms.

Information regarding the precise molecular geometry, including bond lengths and angles, from

techniques such as gas-phase electron diffraction or single-crystal X-ray diffraction of the pure

compound is not currently available in the public domain.

Applications in Catalysis
While 1,2-bis(dichlorophosphino)ethane itself is not typically used directly as a ligand in

catalytic systems, the diphosphine ligands derived from it are cornerstones of modern catalysis.

These ligands, such as 1,2-bis(diphenylphosphino)ethane (dppe) and dmpe, are employed in a

multitude of catalytic reactions, including:

Cross-Coupling Reactions: Suzuki-Miyaura, Heck, Stille, Sonogashira, Negishi, Hiyama, and

Buchwald-Hartwig couplings.

Hydrogenation

Hydroformylation

The general workflow for utilizing a catalyst derived from a 1,2-bis(dichlorophosphino)ethane
precursor in a cross-coupling reaction is outlined below.
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Ligand Synthesis

Catalyst Formation

Catalytic Reaction
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Caption: From precursor to catalytic product.

Safety and Handling
1,2-Bis(dichlorophosphino)ethane is a corrosive and moisture-sensitive compound. It should

be handled in a well-ventilated fume hood using appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat. It is crucial to avoid contact with skin and eyes

and to prevent inhalation of its vapors. Due to its reactivity with water, it should be stored under

an inert atmosphere.

Hazard Statement GHS Pictogram

H314: Causes severe skin burns and eye

damage.
GHS05: Corrosive
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Conclusion
1,2-Bis(dichlorophosphino)ethane is a valuable and reactive intermediate in

organophosphorus chemistry. Its primary utility lies in its role as a precursor to a diverse range

of bidentate phosphine ligands that are indispensable in the field of homogeneous catalysis.

While detailed characterization data for the compound itself is not widely disseminated, its

synthetic transformations are well-established, enabling the creation of powerful tools for

chemical synthesis. Researchers and professionals working with this compound should adhere

to strict safety protocols due to its corrosive nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

